![molecular formula C23H19N3O2 B3046698 Ethanol, 2-(4-[2,2':6',2''-terpyridin]-4'-ylphenoxy)- CAS No. 127192-72-7](/img/structure/B3046698.png)
Ethanol, 2-(4-[2,2':6',2''-terpyridin]-4'-ylphenoxy)-
Overview
Description
This compound is a derivative of terpyridine, which is a class of compounds known for their coordination chemistry . It has been used as a sensor molecule, specifically a dual responsive chemosensor for biologically important inorganic cations and fluoride anion . The sensor molecule is equipped with analyte coordinating donor sites displaying charge transfer controlled spectroscopic properties and shows analyte–receptor interactions .
Synthesis Analysis
The synthesis of this compound involves standard analytical and spectroscopic techniques . The FT IR spectrum of the receptor confirms the formation of the condensation product . More detailed synthesis procedures are not available in the retrieved papers.Chemical Reactions Analysis
This compound has been studied for its reactivity with various inorganic cations and anions . It shows colorimetric signalling in solution for cations such as Mn 2+, Ni 2+ and Cu 2+ as evidenced by instant colour changes . Fluoride anion was detected by naked eye even at 2 μL of aliquot, signalled by the development of yellowish brown colour .Scientific Research Applications
Renewable Energy Applications
Ethanol, especially bio-ethanol derived from biomass, is a key subject in renewable energy research. Studies have explored its potential in hydrogen production through reforming processes, highlighting the role of catalysts and operating conditions in optimizing hydrogen yield from ethanol (Ni, Leung, & Leung, 2007). Furthermore, the blending of ethanol with gasoline to create biofuels like E10 and E85 has been extensively reviewed, considering aspects such as emission reductions, energy efficiency, and the overall sustainability of ethanol production. Despite the potential greenhouse gas benefits of higher ethanol blends like E85, concerns remain regarding air pollution impacts, biodiversity risks, and groundwater contamination, necessitating a comprehensive understanding of ethanol's environmental footprint (Niven, 2005).
Environmental Impact and Sustainability
The environmental impacts of ethanol use in transportation fuels have been critically reviewed, especially concerning net energy balance and greenhouse gas emissions. While the use of certain feedstocks and advanced production technologies can enhance the environmental profile of bio-ethanol, the broader ecological consequences, including land use changes and biodiversity, require careful consideration. Life cycle assessments comparing bio-ethanol systems to conventional fuels have yielded mixed results, underscoring the need for a nuanced approach to evaluating the environmental merits of ethanol-based fuels (Blottnitz & Curran, 2007).
Biochemical and Health Implications
Research has also delved into the biochemical pathways of ethanol metabolism and its effects on human health, particularly concerning oxidative stress and potential neuroprotective properties of polyphenols found in alcoholic beverages like red wine. The complex interplay between ethanol's metabolic byproducts and various physiological processes highlights the importance of understanding ethanol's role in oxidative damage and its implications for diseases such as cardiovascular conditions and neurodegenerative disorders (Sun, Simonyi, & Sun, 2002).
Mechanism of Action
Target of Action
It’s worth noting that terpyridine derivatives have been broadly applied due to their superior metal-binding ability .
Mode of Action
Terpyridine-containing imine structures have been recognized for their peculiar coordination properties, encompassed by the tridentate ligand feature of terpyridine and the strong binding affinity of the c=n bond in the imine group . This suggests that NSC640499 might interact with its targets through these coordination properties, leading to potential changes in the target’s function.
Biochemical Pathways
Terpyridine derivatives are known for their distinguished electrochemical and photophysical properties , suggesting that they might interact with various biochemical pathways.
Pharmacokinetics
The compound’s predicted boiling point is 4904±400 °C, and its predicted density is 1234±006 g/cm3 . These properties might influence the compound’s bioavailability and pharmacokinetics.
Properties
IUPAC Name |
2-[4-(2,6-dipyridin-2-ylpyridin-4-yl)phenoxy]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2/c27-13-14-28-19-9-7-17(8-10-19)18-15-22(20-5-1-3-11-24-20)26-23(16-18)21-6-2-4-12-25-21/h1-12,15-16,27H,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITTHDGHSDFMYOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC=N3)C4=CC=C(C=C4)OCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00327269 | |
Record name | NSC640499 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00327269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
127192-72-7 | |
Record name | NSC640499 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00327269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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